Cas no 1251271-45-0 (1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-
• CAS No: 1251271-45-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5880750
• PubChem ID: 62469802
• Update Time: 2025-11-05

1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-
• 1251271-45-0
• 3-[(4-methylphenyl)methyl]-1,2,4-oxadiazol-5-amine
• AKOS011758089

• Inchi： 1S/C10H11N3O/c1-7-2-4-8(5-3-7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3,(H2,11,12,13)
• InChI Key： VMKOBAPHEXRYEP-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(CC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 370.7±45.0 °C(Predicted)
• pka: 1.89±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-

Comprehensive Overview of 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]- (CAS No. 1251271-45-0)

The compound 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]- (CAS No. 1251271-45-0) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core. This structure is characterized by a five-membered ring containing two nitrogen atoms and one oxygen atom, which imparts unique chemical properties. The presence of the amine group at the 5-position and the 4-methylphenylmethyl substituent at the 3-position enhances its versatility in synthetic chemistry and potential applications. Researchers and industries are increasingly interested in such compounds due to their relevance in pharmaceutical intermediates, agrochemicals, and material science.

In recent years, the demand for heterocyclic compounds like 1,2,4-Oxadiazol-5-amine derivatives has surged, driven by their role in drug discovery. The 1,2,4-oxadiazole scaffold is known for its bioisosteric properties, often used to replace carboxylic acids or amides in drug design. This makes CAS No. 1251271-45-0 a valuable candidate for developing novel therapeutics, particularly in targeting enzyme inhibitors or receptor modulators. Users searching for "1,2,4-oxadiazole applications" or "amine-functionalized heterocycles" will find this compound highly relevant to their queries.

The synthesis of 3-[(4-methylphenyl)methyl]-1,2,4-oxadiazol-5-amine typically involves cyclization reactions of amidoximes with carboxylic acid derivatives. Optimizing such processes is a hot topic in green chemistry, as researchers aim to reduce hazardous byproducts and improve yields. Searches for "sustainable synthesis of oxadiazoles" or "eco-friendly heterocyclic chemistry" align with these trends. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening in drug development pipelines.

Beyond pharmaceuticals, CAS No. 1251271-45-0 has potential in advanced materials. Its aromatic and heterocyclic structure contributes to thermal stability, appealing for polymeric materials or coating additives. Queries like "oxadiazole-based materials" or "heat-resistant polymers" often lead to discussions about such compounds. The 4-methylphenylmethyl group further enhances solubility in organic solvents, facilitating its incorporation into composite matrices.

Analytical characterization of this compound employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with industry standards, addressing common user concerns such as "how to analyze oxadiazole derivatives" or "quality control for heterocyclic amines." Regulatory guidelines emphasize thorough profiling to guarantee safety in downstream applications, reinforcing the need for precise documentation of CAS No. 1251271-45-0.

In summary, 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]- represents a multifaceted compound with significant academic and industrial value. Its alignment with trending topics like drug discovery, green synthesis, and material innovation ensures sustained interest. By addressing frequently searched terms and integrating SEO-friendly keywords, this overview aims to serve as a authoritative resource for chemists, researchers, and manufacturers exploring the potential of CAS No. 1251271-45-0.